Cas no 15965-99-8 (Oxirane,2-[(hexadecyloxy)methyl]-)

• Product Name: Oxirane,2-[(hexadecyloxy)methyl]-
• CAS No: 15965-99-8
• Molecular Formula: C₁₉H₃₈O₂
• Molecular Weight: 298.50382
• CID: 196109
• PubChem ID: 24870921

Oxirane,2-[(hexadecyloxy)methyl]- Properties

Names and Identifiers

• Oxirane,2-[(hexadecyloxy)methyl]-
• 2-[(Hexadecyloxy)methyl]oxirane
• Glycidyl Hexadecyl Ether
• 1-hexadecylglycidyl ether
• 2,3-Epoxy-1-hexadecyloxypropane
• AC1L3YX9
• Carbonochloridic acid, hexadecyl este
• Cetyl chloroformate
• cetyl glycidyl ether
• Chlorameisensaeure-hexadecylester
• chlorocarbonic acid hexadecyl ester
• Chloroformic Acid Cetyl Ester
• Chlorokohlensaeure-hexadecylester
• glycidol hexadecyl ether
• Hexadecyl chloroformate
• hexadecyl glycidyl ether
• Kohlensaeure-chlorid-hexadecylester
• KSC493C1D
• n-hexadecyl chloroformate
• 2,3-Epoxypropyl hexadecyl ether
• Oxirane, 2-((hexadecyloxy)methyl)-
• ((Hexadecyloxy)methyl)oxirane
• 123483-78-3
• EINECS 240-104-5
• 2-[(Hexadecyloxy)methyl]oxirane #
• Oxirane, [(hexadecyloxy)methyl]-
• Propane, 1,2-epoxy-3-(hexadecyloxy)-
• Cetyl glycidyl ether
• 15965-99-8
• NS00054601
• Glycidol .alpha.-cetyl ether
• J219.918A
• Glycidyl hexadecyl ether, technical grade
• Glycidyl hexadecyl ether
• Oxirane, ((hexadecyloxy)methyl)-
• T11C352FYU
• 1-(GLYCIDYLOXY)HEXADECANE
• (Cetyloxymethyl)oxirane
• Q27289526
• Hexadecyl glycidyl ether
• 2-(hexadecoxymethyl)oxirane
• SCHEMBL38145
• 1,2-Epoxy-3-(hexadecyloxy)propane
• glycidylhexadecylether
• 2-((HEXADECYLOXY)METHYL)OXIRANE
• UNII-T11C352FYU
• 2-(hexadecyloxymethyl)oxirane
• AKOS015906143
• DTXSID50880874
• Glycidol alpha-cetyl ether
• DTXCID801022223
• Oxirane, 2-[(hexadecyloxy)methyl]-
• [(hexadecyloxy)methyl]oxirane

• MDL： MFCD00506366
• InChIKey： YZUMRMCHAJVDRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-17-19-18-21-19/h19H,2-18H2,1H3
• SMILES： C(OCC1CO1)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.28734
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 17
• Monoisotopic Mass: 298.287180451g/mol
• Heavy Atom Count: 21
• Complexity: 206
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76
• Melting Point: 28-31 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined